Cas no 612069-30-4 (3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin)

3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin structure

612069-30-4 structure

Product Name:3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin

CAS No:612069-30-4

MF:C₄₅H₇₇N₃O₁₅S

MW:932.168993711472

CID:823989

PubChem ID:71312817

Update Time:2025-06-17

3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin Chemical and Physical Properties

Names and Identifiers

- Azithromycin Related Compound H
- 3´-N-[[4-(Acetylamino)phenyl]sulfonyl]-3´-N-demethyl Azithromycin
- 3'-N-[[4-(AcetylaMino)phenyl]sulfonyl]-3'-N-deMethyl AzithroMycin
- 2-(2H-Benzotriazol-2-yl)-p-cresol
- Azithromycin Impurity H
- 612069-30-4
- 3'-N-((4-(Acetylamino)phenyl)sulfonyl)-3'-N-demethylazithromycin
- 3'-N-((4-(ACcetylamino)phenyl)sulfonyl)-3'-N-demethylazithromycin
- AZITHROMYCIN IMPURITY H [EP IMPURITY]
- DTXSID00210127
- N-[4-[[(2S,3R,4S,6R)-2-[[(2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-15-oxo-1-oxa-6-azacyclopentadec-11-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-methylsulfamoyl]phenyl]acetamide
- GY11I2897O
- 3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethylazithromycin
- Q27279348
- UNII-GY11I2897O
- 3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin
- Inchi： 1S/C45H77N3O15S/c1-15-34-45(11,55)38(51)28(6)47(12)23-24(2)21-43(9,54)40(26(4)37(27(5)41(53)61-34)62-35-22-44(10,58-14)39(52)29(7)60-35)63-42-36(50)33(20-25(3)59-42)48(13)64(56,57)32-18-16-31(17-19-32)46-30(8)49/h16-19,24-29,33-40,42,50-52,54-55H,15,20-23H2,1-14H3,(H,46,49)/t24-,25-,26+,27-,28-,29+,33+,34-,35+,36-,37+,38-,39+,40-,42+,43-,44-,45-/m1/s1
- InChI Key： UXWVLGKGQGGAID-SYARVETMSA-N
- SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N(C)[C@H]1C[C@@H](C)O[C@H]([C@@H]1O)O[C@H]1[C@@](C)(C[C@@H](C)CN(C)[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)O)(=O)=O

Computed Properties

Exact Mass: 931.50753993g/mol
Monoisotopic Mass: 931.50753993g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 17
Heavy Atom Count: 64
Rotatable Bond Count: 10
Complexity: 1650
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 18
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 252Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: NA

3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Safety Instruction： CAUT

3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A168295-10mg	3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethyl Azithromycin	612069-30-4		10mg	$ 224.00	2023-09-09
TRC	A168295-100mg	3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethyl Azithromycin	612069-30-4		100mg	$ 1694.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-481636-1 mg	3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethyl Azithromycin-d4,	612069-30-4		1mg	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-480960-10 mg	3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethyl Azithromycin,	612069-30-4		10mg	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-480960-10mg	3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethyl Azithromycin,	612069-30-4		10mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-481636-1mg	3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethyl Azithromycin-d4,	612069-30-4		1mg	￥2858.00	2023-09-05
A2B Chem LLC	AG71766-25mg	2-(2H-Benzotriazol-2-yl)-p-cresol	612069-30-4	> 95%	25mg	$299.00	2024-04-19
A2B Chem LLC	AG71766-50mg	2-(2H-Benzotriazol-2-yl)-p-cresol	612069-30-4	> 95%	50mg	$533.00	2024-04-19